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Compound of Interest
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Cat. No.: B1173392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the foaming properties of Texapon (Sodium

Lauryl Ether Sulfate - SLES) against other commonly used surfactants: Sodium Lauryl Sulfate

(SLS), Cocamidopropyl Betaine (CAPB), and Cocamide Diethanolamine (Cocamide DEA). The

analysis is supported by experimental data to assist in the selection of appropriate surfactants

for various formulations.

Introduction to Surfactants and Foaming Properties
Foam is a dispersion of a gas in a liquid, and its formation and stability are critically influenced

by the presence of surfactants. Surfactants are amphiphilic molecules, possessing both a

hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail. At the air-water

interface, these molecules orient themselves to reduce the surface tension of the liquid, which

is a fundamental requirement for foam generation.

The stability of the foam is then maintained through several mechanisms facilitated by the

surfactant molecules arranged in a thin film (lamella) between the gas bubbles. These

mechanisms include the Marangoni effect, where a gradient in surface tension drives liquid

back into thinning areas of the lamella, and electrostatic and steric repulsion between the

surfactant layers, which prevents the bubbles from coalescing. The type and concentration of

the surfactant, along with other factors such as water hardness and the presence of other

ingredients, significantly impact both the initial foam volume (foamability) and its persistence

over time (foam stability).
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Detailed Experimental Protocol: The Ross-Miles
Method (ASTM D1173)
The Ross-Miles method is a widely accepted standard for evaluating the foaming properties of

surfactants.[1][2] It provides a quantitative measure of both the initial foam height and the

foam's stability over a short period.

Objective: To determine the foaming characteristics of a surfactant solution under standardized

conditions.

Apparatus:

A jacketed glass column (receiver) with a specified diameter and graduation marks.

A pipette with a specified volume and orifice size.

A thermostatically controlled water bath to maintain a constant temperature.

Procedure:

Solution Preparation: A solution of the surfactant is prepared at a specified concentration in

water of a known hardness. The temperature of the solution is brought to the desired level

(e.g., 49°C) using the water bath.

Apparatus Setup: A specific volume (e.g., 50 mL) of the surfactant solution is placed in the

receiver. The receiver is maintained at the specified temperature by circulating water through

the jacket.

Foam Generation: A larger volume (e.g., 200 mL) of the same surfactant solution is taken

into the pipette. This solution is then allowed to fall from a specified height (e.g., 90 cm)

through the orifice of the pipette into the receiver containing the initial 50 mL of the solution.

Initial Foam Height Measurement: The height of the foam generated is measured

immediately after all the solution from the pipette has been discharged. This is recorded as

the initial foam height or foamability.
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Foam Stability Measurement: The height of the foam is then measured at specific time

intervals, typically after 1, 3, and 5 minutes, to assess its stability.

Comparative Analysis of Surfactant Foaming
Properties
Texapon® (Sodium Lauryl Ether Sulfate - SLES)
Texapon®, a trade name for Sodium Lauryl Ether Sulfate (SLES), is an anionic surfactant

widely recognized for its excellent foaming capabilities.[3] It is a key ingredient in a vast array of

personal care and cleaning products, valued for producing a rich and stable lather.[3] The

ethoxylation process it undergoes makes it generally milder on the skin compared to its non-

ethoxylated counterpart, SLS.[4]

Sodium Lauryl Sulfate (SLS)
SLS is another anionic surfactant known for its strong cleansing and foaming power.[4] It

typically produces a dense and abundant foam. However, its propensity for causing skin

irritation is higher than that of SLES.

Cocamidopropyl Betaine (CAPB)
CAPB is an amphoteric surfactant, meaning it can have both a positive and a negative charge

depending on the pH of the solution. It is known for its mildness and is often used as a

secondary surfactant in combination with anionic surfactants like SLES.[3][5] CAPB is

recognized as a foam booster, enhancing the foam volume and stability of the primary

surfactant.[3][5] While it does possess foaming properties on its own, it is generally considered

to produce a less voluminous foam compared to SLES.[5]

Cocamide Diethanolamine (Cocamide DEA)
Cocamide DEA is a non-ionic surfactant commonly used as a foam booster and viscosity

builder in personal care products. Its primary role is to enhance the quality and stability of the

foam produced by the primary surfactant. However, there is some conflicting information

regarding its direct impact on foam volume, with some studies suggesting it can have a

negative effect in certain formulations. Conversely, other research indicates that increasing its

concentration can enhance foaming ability.
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Data Summary Table
The following table summarizes the foaming properties of the discussed surfactants based on

available experimental data. It is important to note that direct comparisons can be challenging

due to variations in experimental conditions across different studies. The data for SLES and

SLS is extracted from graphical representations in a comparative study.
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Surfactant
Initial Foam
Height (mm)

Foam Height
after 5 min
(mm)

Foam Stability
(%)

Source &
Notes

Texapon (SLES) ~165 ~150 ~91%

Extracted from

graphical data in

a study

comparing SLES

and SLS with

APG.[6]

Sodium Lauryl

Sulfate (SLS)
~175 ~140 ~80%

Extracted from

graphical data in

a study

comparing SLES

and SLS with

APG.[6]

Cocamidopropyl

Betaine (CAPB)

Not directly

available

Not directly

available

Not directly

available

Generally

considered a

foam booster;

data often

presented in

mixed systems.

[3][5]

Cocamide DEA Variable Variable Variable

Primarily a foam

stabilizer; one

study on

transparent soap

showed a

69.38% foaming

ability at 10%

concentration.

Logical Relationship and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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